Cas no 2171178-34-8 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-ynoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-ynoic acid
• CAS No: 2171178-34-8
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5938603
• PubChem ID: 165557746
• Update Time: 2025-06-08

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-ynoic acid
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]but-2-ynoic acid
• EN300-1550524
• 2171178-34-8

• Inchi： 1S/C25H26N2O5/c1-25(2,3)22(23(30)26-14-8-13-21(28)29)27-24(31)32-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-7,9-12,20,22H,14-15H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)/t22-/m1/s1
• InChI Key： KVDAPDVIWMINGD-JOCHJYFZSA-N
• SMILES： O(C(N[C@H](C(NCC#CC(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-ynoic acid

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-ynoic Acid (CAS No. 2171178-34-8): A Comprehensive Overview

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-ynoic acid (CAS No. 2171178-34-8) is a sophisticated organic compound with a unique structure and significant potential in various chemical and biological applications. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and features a butynoic acid backbone with an amino acid side chain. The compound's intricate structure makes it a valuable tool in peptide synthesis, protein engineering, and drug development.

The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its excellent protecting group properties. It can be selectively removed under mild conditions, allowing for the sequential addition of amino acids to form complex peptides. The presence of the butynoic acid backbone in the compound provides additional functional groups that can be exploited for further chemical modifications, such as click chemistry reactions or conjugation with other biomolecules.

Recent research has highlighted the potential of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-ynoic acid in various biomedical applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of novel peptidomimetics with enhanced stability and bioavailability. These peptidomimetics have shown promise in treating diseases such as cancer and neurodegenerative disorders by targeting specific protein-protein interactions.

In the field of protein engineering, the compound's unique structure has been utilized to create designer proteins with tailored functionalities. A notable example is the use of this compound in the development of fusion proteins that combine the properties of different biomolecules. For instance, researchers at the University of California, San Francisco, have successfully used this compound to create fusion proteins that exhibit improved solubility and reduced immunogenicity, making them suitable for therapeutic applications.

The versatility of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-ynoic acid extends beyond peptide synthesis and protein engineering. In drug discovery, this compound has been explored as a scaffold for the development of small molecule inhibitors targeting specific enzymes or receptors. A recent study published in the Journal of Organic Chemistry reported the synthesis of a series of derivatives based on this compound that exhibited potent inhibitory activity against kinases involved in cancer progression.

The chemical properties of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-ynoic acid make it an ideal candidate for further functionalization. The presence of multiple reactive sites allows for the introduction of various functional groups through chemical reactions such as amidation, esterification, and click chemistry. This flexibility enables researchers to tailor the compound's properties to meet specific requirements in different applications.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-ynoic acid (CAS No. 2171178-34-8) is a versatile and promising compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structure and chemical properties make it an invaluable tool for researchers working on peptide synthesis, protein engineering, and drug development. As ongoing research continues to uncover new possibilities for this compound, its importance in advancing scientific knowledge and developing innovative therapies is likely to grow even further.